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Compound of Interest

Compound Name: Ferric oxide, red

Cat. No.: B15546619 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides essential, immediate safety and

logistical information for handling red ferric oxide (Fe₂O₃), a common compound in laboratory

settings.

Personal Protective Equipment (PPE)
When handling red ferric oxide, appropriate personal protective equipment must be worn to

minimize exposure and ensure personal safety. The primary route of exposure is through the

inhalation of dust particles.[1]

Recommended PPE:

Eye Protection: Chemical splash goggles or safety glasses should be worn.[2][3] It is also

recommended to have an eye wash station readily available.[2]

Hand Protection: Chemically resistant gloves, such as neoprene or nitrile rubber, are

recommended to avoid skin contact.[2][3] Users should inspect gloves for any signs of

degradation before use and wash hands thoroughly after handling.[1][2]

Body Protection: A lab coat, apron, or other protective clothing should be worn to prevent

skin contact.[2]
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Respiratory Protection: Under normal conditions of use with adequate ventilation, respiratory

protection is not typically required.[2][4] However, if dust is generated and ventilation is

insufficient, a NIOSH-certified dust and mist respirator is recommended.[1][3]

Operational Plan
A systematic approach to handling red ferric oxide is crucial for maintaining a safe laboratory

environment.

Handling Procedures:

Ventilation: Always handle red ferric oxide in a well-ventilated area.[1][2] Local exhaust

ventilation may be necessary to control airborne dust.[3]

Avoiding Dust: Minimize the generation of dust during handling.[1][5] Avoid actions such as

dry sweeping. Instead, use a vacuum or wet methods for cleaning up spills.[1]

Personal Hygiene: Do not eat, drink, or smoke in areas where red ferric oxide is handled.[1]

[6] Always wash hands thoroughly with soap and water after handling the material and

before leaving the work area.[1][2]

Storage: Store red ferric oxide in a cool, dry, well-ventilated area in tightly closed containers.

[2][5][6] Keep it away from incompatible materials such as aluminum, calcium hypochlorite,

and ethylene oxide.[1]

Disposal Plan
Proper disposal of red ferric oxide is essential to prevent environmental contamination and

comply with regulations.

Disposal Procedures:

Collection: Collect waste red ferric oxide in a suitable, sealed, and clearly labeled container.

[4][5]

Spill Management: In the event of a spill, prevent the spread of the material.[2] Wear

appropriate PPE and clean up the spill using methods that avoid dust generation, such as

vacuuming or sweeping with a dust suppressant.[1]
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Regulatory Compliance: Dispose of the waste material in accordance with local, state, and

federal regulations.[6] It may be disposed of in an authorized landfill.[1][7] Discarded iron

oxide is not typically classified as hazardous waste.[7]

Quantitative Data
The following table summarizes key quantitative data for red ferric oxide.

Property Value

Chemical Formula Fe₂O₃

Molecular Weight 159.69 g/mol [8]

Appearance Red to reddish-brown powder[5]

Odor Odorless[5]

Melting Point 1565 °C (2849 °F)

Specific Gravity 5.24

Solubility Insoluble in water

pH (5% aqueous solution) 3.0 - 7.0[9]

OSHA PEL (TWA) for iron oxide fume 10 mg/m³

ACGIH TLV (TWA) for iron oxide 5 mg/m³

Experimental Workflow
The following diagram illustrates the standard workflow for handling red ferric oxide in a

laboratory setting, from preparation to disposal.
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Ferric Oxide Handling Workflow
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Caption: Workflow for safe handling of red ferric oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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